![molecular formula C15H18N4O4 B2424511 N-(1-cyanocycloheptyl)-2-(5-nitro-2-oxo-1,2-dihydropyridin-1-yl)acetamide CAS No. 1427904-87-7](/img/structure/B2424511.png)
N-(1-cyanocycloheptyl)-2-(5-nitro-2-oxo-1,2-dihydropyridin-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-cyanocycloheptyl)-2-(5-nitro-2-oxo-1,2-dihydropyridin-1-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biochemistry.
Mechanism of Action
The mechanism of action of N-(1-cyanocycloheptyl)-2-(5-nitro-2-oxo-1,2-dihydropyridin-1-yl)acetamide involves the binding of the compound to the active site of the target enzyme, leading to the inhibition of its activity. The compound achieves this by forming strong hydrogen bonds and hydrophobic interactions with the enzyme, thereby disrupting its normal function.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of enzyme activity, modulation of neurotransmitter levels, and improvement of cognitive function. These effects make it a promising candidate for the development of novel therapies for various neurological disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(1-cyanocycloheptyl)-2-(5-nitro-2-oxo-1,2-dihydropyridin-1-yl)acetamide is its high potency and selectivity towards the target enzymes. This makes it a valuable tool for studying the role of these enzymes in various physiological processes and for developing novel therapies for related disorders. However, one of the limitations of this compound is its relatively low solubility in aqueous solutions, which can make it challenging to work with in certain experimental settings.
Future Directions
There are several future directions for the research on N-(1-cyanocycloheptyl)-2-(5-nitro-2-oxo-1,2-dihydropyridin-1-yl)acetamide. One area of interest is the development of more efficient synthesis methods that can produce the compound in larger quantities and with higher purity. Another direction is the exploration of its potential applications in other fields, such as biochemistry and biotechnology. Additionally, further studies are needed to elucidate the precise mechanism of action of the compound and to identify other potential targets for its inhibitory activity.
Synthesis Methods
The synthesis of N-(1-cyanocycloheptyl)-2-(5-nitro-2-oxo-1,2-dihydropyridin-1-yl)acetamide involves the reaction of a cycloheptanone derivative with a nitropyridine in the presence of a suitable catalyst. The reaction proceeds through a series of intermediate steps, leading to the formation of the desired product with high yield and purity.
Scientific Research Applications
N-(1-cyanocycloheptyl)-2-(5-nitro-2-oxo-1,2-dihydropyridin-1-yl)acetamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent inhibitory activity against various enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes play crucial roles in various physiological processes, and their dysregulation has been linked to several neurological disorders, including Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
N-(1-cyanocycloheptyl)-2-(5-nitro-2-oxopyridin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O4/c16-11-15(7-3-1-2-4-8-15)17-13(20)10-18-9-12(19(22)23)5-6-14(18)21/h5-6,9H,1-4,7-8,10H2,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVMMTLFJYJEXDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)(C#N)NC(=O)CN2C=C(C=CC2=O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.